A general and convenient palladium-catalyzed synthesis of benzylideneindolin-3-ones with formic acid as the CO source†
Organic & Biomolecular Chemistry Pub Date: 2017-08-01 DOI: 10.1039/C7OB01557G
Abstract
A general and convenient palladium-catalyzed carbonylative synthesis of 2-benzylideneindolin-3-ones from 2-iodoanilines and arylacetylenes has been developed. With formic acid as the CO source and Ac2O as the activator, a variety of 2-benzylideneindolin-3-ones were obtained in good to excellent yields with exceptional functional group tolerance.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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